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Compound of Interest

Compound Name: H-Leu-ile-OH

Cat. No.: B151301

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the dipeptide H-Leu-lle-
OH (L-leucyl-L-isoleucine), covering its chemical structure, physicochemical properties,
synthesis, and analytical characterization. This document also explores its potential biological
significance, particularly in the context of cell signaling pathways.

Chemical Structure and Properties

H-Leu-lle-OH is a dipeptide composed of the essential amino acids L-leucine and L-isoleucine,
linked by a peptide bond. Its structure is characterized by the presence of hydrophobic isobutyl
and sec-butyl side chains, contributing to its overall nonpolar nature.

Chemical Structure Visualization:
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Chemical Structure of H-Leu-lle-OH
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Caption: 2D representation of the H-Leu-lle-OH molecule.
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Physicochemical Properties:

A summary of the key physicochemical properties of H-Leu-lle-OH is presented in the table
below. These values are crucial for understanding its behavior in various experimental and
biological contexts.

Property Value Source
Molecular Formula C12H24N203 PubChem[1]
Molecular Weight 244.33 g/mol PubChem[1]

(2S,3S)-2-[[(2S)-2-amino-4-
IUPAC Name methylpentanoyllamino]-3- PubChem[1]

methylpentanoic acid

CAS Number 36077-41-5 PubChem[1]
Predicted pKa (Strongest

o 4.11 FooDB[2]
Acidic)
Predicted pKa (Strongest

) 8.43 FooDB[2]

Basic)
Predicted Water Solubility 3.25g/L FooDBJ2]
Predicted LogP -0.89 FooDBJ2]

Experimental Protocols

This section outlines detailed methodologies for the synthesis, purification, and characterization
of H-Leu-lle-OH.

Synthesis of H-Leu-lle-OH

The synthesis of H-Leu-lle-OH can be achieved through either solid-phase peptide synthesis
(SPPS) or solution-phase synthesis. SPPS is generally preferred for its efficiency and ease of
purification.

2.1.1. Solid-Phase Peptide Synthesis (SPPS) Protocol
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This protocol is based on the widely used Fmoc/tBu strategy.

Workflow for Solid-Phase Peptide Synthesis of H-Leu-lle-OH:
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Gtart with Fmoc-lle-Wang ResirD

Fmoc Deprotection
(20% Piperidine in DMF)
Washing
(DMF, DCM, MeOH)
Coupling with Fmoc-Leu-OH
(HBTU/HOBL, DIPEA in DMF)
Washing
(DMF, DCM, MeOH)
Final Fmoc Deprotection
(20% Piperidine in DMF)
Washing
(DMF, DCM, MeOH)
Cleavage from Resin
(TFA/TIS/H20 cocktail)

l

Precipitation & Washing
(Cold Diethyl Ether)

Purification
(RP-HPLC)

Characterization
(MS, NMR)
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Proposed mTOR Signaling by H-Leu-lle-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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